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Introduction
Sulfometuron-methyl is a selective, systemic herbicide widely utilized in forestry for the

management of a broad spectrum of annual and perennial grasses and broadleaf weeds.[1] It

is employed in various forestry applications, including site preparation before planting,

herbaceous weed control after planting, and in conifer release operations.[2][3][4] As a member

of the sulfonylurea chemical family, its mode of action is the inhibition of the acetolactate

synthase (ALS) enzyme, which is critical for the biosynthesis of branched-chain amino acids

(valine, leucine, and isoleucine) in plants.[5] This inhibition halts cell division and growth,

ultimately leading to plant death.[1] Formulations are typically water-dispersible granules

(WDG) and are available under trade names such as Oust® XP and SFM 75.[2][4][6]

These notes provide detailed data, experimental protocols, and conceptual diagrams to guide

research and application of Sulfometuron-methyl in a forestry context.
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Forestry
Operation

Pine
Species

Product
Rate
(ounces/acr
e)

Active
Ingredient
(lbs
a.i./acre)

Target
Weeds &
Remarks

Citations

Site

Preparation

Loblolly,

Longleaf,

Slash,

Virginia Pine

2.0 - 8.0 0.094 - 0.375

General

herbaceous

weed and

grass control

before

planting.

Higher rates

provide

longer

residual

control.

[3][7]

Herbaceous

Weed Control

(Post-plant)

Loblolly,

Longleaf,

Slash,

Virginia Pine

2.0 - 4.25 0.094 - 0.2

Controls

many

grasses and

broadleaf

weeds. For

broader

spectrum,

tank mix with

Velpar®

(hexazinone).

[3][7]

Eastern

White Pine
1.0 - 1.5 0.047 - 0.070

Lower rates

are required

due to higher

sensitivity.

[3]

Shortleaf

Pine
1.0 - 2.0 0.047 - 0.094 [3]

Conifer

Release

Loblolly,

Slash Pine

2.0 - 4.0 0.094 - 0.188 Apply to

control

herbaceous

competition in

[7]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 13 Tech Support

https://www.sgs.com/-/media/sgscorp/documents/corporate/brochures/sgs-nr-focus-on-field-trials-2025-en.cdn.en.1.pdf
https://www.tnstate.edu/extension/documents/ANR%20P1-Understanding%20Selecting%20and%20Applying%20Herbicides.pdf
https://www.sgs.com/-/media/sgscorp/documents/corporate/brochures/sgs-nr-focus-on-field-trials-2025-en.cdn.en.1.pdf
https://www.tnstate.edu/extension/documents/ANR%20P1-Understanding%20Selecting%20and%20Applying%20Herbicides.pdf
https://www.sgs.com/-/media/sgscorp/documents/corporate/brochures/sgs-nr-focus-on-field-trials-2025-en.cdn.en.1.pdf
https://www.sgs.com/-/media/sgscorp/documents/corporate/brochures/sgs-nr-focus-on-field-trials-2025-en.cdn.en.1.pdf
https://www.tnstate.edu/extension/documents/ANR%20P1-Understanding%20Selecting%20and%20Applying%20Herbicides.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


established

stands. May

be tank-

mixed with

Accord®

(glyphosate).

Note: Rates are for products containing 75% Sulfometuron-methyl active ingredient (a.i.).

Always consult the specific product label for detailed instructions as rates can vary by soil

texture and organic matter content.

Table 2: Weed Control Efficacy of Sulfometuron-methyl
Weed Species Common Name

Efficacy Rating at
Labeled Rates

Citations

Digitaria spp. Crabgrass Good to Excellent [3]

Erigeron canadensis Horseweed Good to Excellent [3][4]

Panicum spp. Panicum Grasses
Fair to Good

(Suppression)
[3][4]

Solidago spp. Goldenrod Good [3]

Stellaria media Chickweed Excellent [3]

Ambrosia

artemisiifolia
Common Ragweed Good to Excellent [3][8]

Festuca spp. Fescue Excellent [3]

Cynodon dactylon Bermudagrass
Poor (Suppression

only)
[4][9]

Efficacy Ratings: Excellent (>90% control); Good (80-89% control); Fair (70-79% control); Poor

(<70% control). Performance can be influenced by weed size, environmental conditions, and

the use of adjuvants.[9]
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Table 3: Tolerance of Pine Species to Sulfometuron-
methyl

Pine Species
Scientific
Name

Tolerance
Level

Remarks Citations

Loblolly Pine Pinus taeda High

Tolerant to

labeled rates for

site prep and

release.

[3][7]

Slash Pine Pinus elliottii High

Tolerant to

labeled rates.

Susceptible to

stunting from

imazapyr tank

mixes.

[3][9]

Longleaf Pine Pinus palustris High

Tolerant to

labeled rates for

herbaceous

control.

[3][7]

Virginia Pine Pinus virginiana High

Tolerant to

labeled rates for

herbaceous

control.

[7]

Eastern White

Pine
Pinus strobus Moderate

Requires lower

application rates

to avoid injury.

[3]

Symptoms of overdose or injury can include stunting, yellowing of needles (chlorosis), and

development of multiple buds at the terminal leader.[10]

Signaling Pathways and Logical Relationships
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Caption: Mechanism of action for Sulfometuron-methyl.
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Caption: Decision logic for forestry herbicide application.

Experimental Protocols
Protocol 1: Field Efficacy and Crop Tolerance Trial
1. Objective: To evaluate the efficacy of different rates of Sulfometuron-methyl for controlling

target weed species and to assess the tolerance of a specific conifer species.
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2. Experimental Design:

Design: Randomized Complete Block Design (RCBD).

Replicates: A minimum of 3-4 replicate blocks should be established to account for site

variability.

Plot Size: Individual treatment plots should be large enough to minimize edge effects and

provide a representative area for assessment (e.g., 10m x 10m). Maintain buffer zones

between plots (e.g., 2m wide).

3. Site Selection and Preparation:

Select a site with a uniform and sufficient density of the target weed species.

The site should be representative of the forestry conditions where the product will be used

(soil type, topography).

If a crop tolerance trial, plant high-quality, uniform tree seedlings according to standard

forestry practices before herbicide application. Record seedling condition (height, caliper) at

planting.

4. Treatments:

Herbicide Rates: Include a range of rates, such as a low rate, a proposed label rate (1X),

and a high rate (2X) to assess the dose-response and safety margin.[6]

Controls: Include two control treatments: an untreated (weedy) check and a weed-free

(hand-weeded) check. The weed-free check serves as a benchmark for maximum tree

growth potential without weed competition.

Standard: If applicable, include a standard commercial herbicide treatment for comparison.

5. Application:

Equipment: Use a calibrated research plot sprayer (e.g., CO2-pressurized backpack sprayer)

equipped with nozzles that deliver a uniform spray pattern.
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Calibration: Calibrate the sprayer with water on-site to ensure the precise application rate

(e.g., in Gallons Per Acre or Liters per Hectare).[9]

Mixing: Prepare the spray solution for each treatment, including any required adjuvants (e.g.,

non-ionic surfactant at 0.25% v/v), immediately before application.[7]

Timing: Apply treatments at the specified weed or crop growth stage (e.g., post-emergence

to actively growing weeds).

Environmental Conditions: Record weather conditions at the time of application

(temperature, humidity, wind speed, cloud cover). Avoid application during high winds to

prevent drift.[9]

6. Data Collection and Assessment:

Weed Efficacy:

Conduct visual assessments of percent weed control at set intervals (e.g., 15, 30, 60, and

90 days after treatment - DAT). Assessments should be made by the same evaluator if

possible, using a scale of 0% (no effect) to 100% (complete death of all weeds).

For quantitative data, collect weed biomass from randomly placed quadrats within each

plot at a key time point (e.g., 90 DAT). Dry the biomass to a constant weight.[11]

Crop Tolerance (Phytotoxicity):

Conduct visual assessments of crop injury at the same intervals as weed assessments.

Use a scale of 0% (no injury) to 100% (plant death). Note specific symptoms like chlorosis,

necrosis, stunting, or needle distortion.[5][12]

Crop Growth:

Measure tree seedling height and ground-level diameter at the beginning and end of the

growing season to determine growth increments.

7. Data Analysis:

Analyze data using Analysis of Variance (ANOVA) appropriate for an RCBD.
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If the ANOVA shows significant treatment effects (P < 0.05), use a mean separation test

(e.g., Duncan's Multiple Range Test or Tukey's HSD) to compare treatment means.[11]

Protocol 2: Workflow for Herbicide Field Research
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Caption: General experimental workflow for forestry herbicide trials.
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Protocol 3: Analysis of Sulfometuron-methyl Residues
in Soil
This protocol is a summary of the methodology described by the U.S. EPA for residue analysis.

For full details, refer to the source document.

1. Objective: To quantify the concentration of Sulfometuron-methyl in soil samples.

2. Principle: Residues are extracted from soil using supercritical fluid extraction (SFE), cleaned

up using liquid-liquid partitioning, and quantified via high-performance liquid chromatography

(HPLC).

3. Sample Preparation and Extraction:

Collect representative soil samples from the field and store them refrigerated (0-4°C) until

analysis.

Weigh 5.0 to 10.0 grams of soil into an SFE extraction vessel.

The extraction fluid is CO2 modified with an 80% acetonitrile / 20% water solution.

Perform the supercritical fluid extraction according to the instrument parameters.

4. Sample Cleanup:

Dissolve the extracts in a bicarbonate buffer (pH 10).

Wash the buffered solution with chloroform to remove non-polar interferences.

Acidify the aqueous sample and extract the Sulfometuron-methyl residues into toluene.

Evaporate the toluene to dryness.

5. Quantification:

Reconstitute the final residue in a solution of 10% acetonitrile / 90% water.

Analyze the sample using multi-dimensional HPLC with UV absorbance detection at 235 nm.
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Quantify the concentration by comparing the peak area to that of a calibration curve

prepared from certified analytical standards.

The Limit of Quantitation (LOQ) for this method is approximately 0.2 ppb for soil.

Disclaimer: These protocols are intended for research and development purposes. All herbicide

applications must be performed in accordance with the product label and all applicable federal,

state, and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1682517#application-of-sulfometuron-methyl-in-
forestry-for-weed-control]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.benchchem.com/product/b1682517#application-of-sulfometuron-methyl-in-forestry-for-weed-control
https://www.benchchem.com/product/b1682517#application-of-sulfometuron-methyl-in-forestry-for-weed-control
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1682517?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

